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Compound Name: HQ461
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution for HQ461, a potent molecular glue that induces the degradation of Cyclin K.[1]
[2][3][4][5] HQ461 mediates the interaction between CDK12 and the DDB1-CUL4-RBX1 E3
ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of
Cyclin K.[6] This targeted degradation impairs CDK12 kinase activity, downregulates genes
involved in the DNA damage response, and ultimately leads to cell death.[1][2][3][4] Accurate
preparation of HQ461 stock solutions is critical for ensuring experimental reproducibility and
obtaining reliable results in cell-based assays and other research applications.

Chemical Properties and Solubility

HQA461 is a small molecule with the following properties:
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Property Value Reference
Molecular Formula C15H15N50S2 [2][4]
Molecular Weight 345.4 g/mol [2]
Appearance White solid [4]

Purity >98% [2]

CAS Number 1226443-41-9 [2][4]

HQA461 is sparingly soluble in aqueous solutions but is soluble in organic solvents such as
Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[1][4] For most biological
experiments, DMSO is the recommended solvent.[1][2][3] It is crucial to use anhydrous, high-

purity DMSO to ensure the stability and solubility of the compound.[1][3]

Recommended Solvents and Storage

The solubility and stability of HQ461 in various solvents are summarized below.

o Storage of o
Solvent Solubility . Stability Reference
Stock Solution
20 mg/mL to
] Up to 3 months
62.5 mg/mL (with
DMSO _ -20°C or -80°C at-20°C; Upto6  [1][2][3]
warming and
o months at -80°C
sonication)
< 0.1 mg/mL Not
Water ) N/A [1]
(insoluble) Recommended
<1 mg/mL Not
Ethanol ] N/A [1]
(insoluble) Recommended

Note: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into single-use volumes before storage.[2]
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Experimental Protocol: Preparation of a 15 mM
HQ461 Stock Solution in DMSO

This protocol describes the preparation of a 15 mM stock solution of HQ461 in DMSO.

Materials and Equipment

HQ461 powder (lyophilized)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
Microcentrifuge tubes (1.5 mL or 2 mL)

Pipettes and sterile pipette tips

Vortex mixer

Water bath or heat block (optional, for warming)

Ultrasonic bath (optional)

Analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure

Pre-warming the Solvent: If using warming to aid dissolution, pre-warm the required volume
of DMSO to 60°C.[1][3]

Weighing the Compound: Carefully weigh 5 mg of HQ461 powder using an analytical
balance and transfer it to a microcentrifuge tube.

Calculating Solvent Volume: To prepare a 15 mM stock solution from 5 mg of HQ461 (MW:
345.4 g/mol ), calculate the required volume of DMSO as follows:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))

o Volume (L) = 0.005 g/ (0.015 mol/L * 345.4 g/mol ) = 0.000965 L
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o Volume (pL) = 965 uL

o Dissolving the Compound: Add 965 pL of DMSO to the microcentrifuge tube containing the 5
mg of HQ461.[2]

e Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

e Optional: Aiding Dissolution: If the compound does not fully dissolve, the following steps can
be taken:

o Warming: Place the tube in a 60°C water bath or heat block for 5-10 minutes.[1][3]
o Sonication: Place the tube in an ultrasonic bath for 5-10 minutes.[1][3]
» Visual Inspection: Ensure the solution is clear and free of any visible particulates before use.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-
term storage (up to 3 months) or at -80°C for long-term storage (up to 6 months).[1][2]

Safety Precautions

e Always handle HQ461 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Avoid inhalation of the powder and direct contact with the skin and eyes.[7]

In case of contact, wash the affected area thoroughly with water.[7]

Consult the Safety Data Sheet (SDS) for complete safety information.[7]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of HQ461 and the experimental
workflow for preparing the stock solution.
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Caption: Mechanism of action of HQ461 as a molecular glue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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